Copper(II) tartrate hydrate

• Molecular Formula: C4H12CuO9
• Molecular Weight: 267.68 g/mol
• InChI: InChI=1S/C4H6O6.Cu.3H2O/c5-1(3(7)8)2(6)4(9)10;;;;/h1-2,5-6H,(H,7,8)(H,9,10);;3*1H2
• InChIKey: OIRRTCAAAGLTKB-UHFFFAOYSA-N

Copper(II) Tartrate Hydrate Procurement & Specs

Copper(II) tartrate hydrate (CAS 17263-56-8, anhydrous CAS 815-82-7) is a copper(II) salt of tartaric acid existing in three stereoisomeric forms [1]. It appears as a blue to green crystalline powder with a molecular weight of approximately 229.63 g/mol for the hydrate [2]. The compound is sparingly soluble in water, exhibits chelating properties due to the tartrate ligand, and decomposes at approximately 275°C without a defined melting point . As a metal-carboxylate coordination compound, it serves as a precursor for chiral materials synthesis, electroless copper plating electrolytes, and catalytic applications [1].

Chiral material synthesis precursor with D-, L-, and meso- stereoisomeric forms

Chelating tartrate ligand supports coordination chemistry and electroless plating workflows

Reported precursor for Li-ion anode materials and electrochemical sensor applications

• [1] Wikipedia. Kupfer(II)-tartrat. (2009). https://de.wikipedia.org/wiki/Kupfer(II)-tartrat View Source
• [2] PubChem. Copper(II) tartrate hydrate. CID 13155. https://pubchem.ncbi.nlm.nih.gov/compound/13155 View Source

Unmatched Performance of Copper(II) Tartrate Hydrate

The tartrate ligand in copper(II) tartrate hydrate confers stereochemical and coordination properties that are not replicable by simpler copper salts (e.g., copper(II) sulfate, copper(II) chloride) or alternative copper complexes (e.g., copper(II) citrate in Benedict's reagent, copper(II)-amino acid complexes). The tartrate ion's two chiral centers and multiple coordination sites (carboxyl and hydroxyl groups) enable enantiospecific interactions essential for chiral discrimination applications [1]. Furthermore, the stability constant of the copper(II)-tartrate complex differs markedly from that of copper(II)-citrate, directly affecting the redox potential and solution stability in analytical and plating contexts [2]. Thermal decomposition behavior and crystalline water content vary significantly depending on the specific hydrate form and counterion presence, rendering thermal processing parameters non-transferable between copper tartrate variants [3].

Coordination ligand architecture Simpler copper salts lack stereochemical ligand control; chiral discrimination may not be supported

Redox behavior mismatch Copper-citrate and amino acid complexes exhibit differing stability constants; solution behavior may shift in analytical contexts

Thermal stability variance Sodium incorporation or counterion variation alters crystal phase; thermal processing parameters may not transfer directly

• [1] Bohannan, E.W., et al. Enantiospecific electrodeposition of chiral CuO films on Cu(110) from aqueous Cu(II) tartrate and amino acid complexes. Electrochimica Acta. 53(1): 155-160 (2007). DOI: 10.1016/j.electacta.2007.01.003 View Source
• [2] Pediaa. Difference Between Benedict's and Fehling's Solution. (2017). https://pediaa.com/difference-between-benedicts-and-fehlings-solution/ View Source
• [3] Quasim, I., et al. Single crystal growth and characterization of pure and sodium-modified copper tartrate. Journal of Crystal Growth. 310(24): 5357-5363 (2008). View Source

Copper(II) Tartrate Hydrate: Comparative Performance

Chiral Discrimination: vs. Amino Acid Complexes

In enantiospecific electrodeposition of chiral CuO films onto Cu(110) single crystals from alkaline Cu(II) complexes, the Cu(II)-tartrate system demonstrated enantiomeric excess (ee) values of 77% from L-tartrate and 61% from D-tartrate [1]. In direct comparison under identical conditions, Cu(II)-valine complexes achieved ee values of 67% (L-valine) and 65% (D-valine), while Cu(II)-alanine complexes yielded only 39% (L-alanine) and 40% (D-alanine) [1]. The achiral meso-tartrate and glycine controls produced racemic films with essentially equal amounts of both chiral orientations [1].

Chiral discrimination

Head-to-head

L-tartrate 77% ee | D-tartrate 61% ee
vs. L-valine 67% ee, L-alanine 39% ee

Reported higher enantiomeric excess for CuO film electrodeposition

XRD pole figure analysis; Cu(110) single crystal substrate

Evidence Dimension	Enantiomeric excess (ee) in chiral CuO film electrodeposition
Target Compound Data	L-tartrate: 77% ee; D-tartrate: 61% ee
Comparator Or Baseline	L-valine: 67% ee; D-valine: 65% ee; L-alanine: 39% ee; D-alanine: 40% ee; meso-tartrate and glycine: racemic
Quantified Difference	Cu(II)-L-tartrate yields 10 percentage points higher ee than Cu(II)-L-valine (77% vs. 67%), and 38 percentage points higher than Cu(II)-L-alanine (77% vs. 39%)
Conditions	Anodic electrodeposition onto Cu(110) single crystals from alkaline aqueous Cu(II) complexes; ee determined by X-ray pole figure analysis

Why This Matters

Higher enantiomeric excess in Cu(II)-tartrate systems translates to superior chiral film quality, reducing the need for post-synthesis enantiopurification steps in chiral surface manufacturing.

• [1] Bohannan, E.W., et al. Enantiospecific electrodeposition of chiral CuO films on Cu(110) from aqueous Cu(II) tartrate and amino acid complexes. Electrochimica Acta. 53(1): 155-160 (2007). DOI: 10.1016/j.electacta.2007.01.003 View Source

Thermal Stability: Pure vs. Sodium-Doped Crystals

Single crystals of pure copper tartrate trihydrate (CuC4H4O6·3H2O) grown via gel technique exhibit thermal stability up to 42.84°C before dehydration commences [1]. In contrast, sodium-modified copper tartrate crystals with compositions (Cu)0.77(Na)0.23C4H4O6·3H2O and (Cu)0.65(Na)0.35C4H4O6·H2O are thermally stable only up to 33.11°C and 25.11°C, respectively [1]. The pure compound crystallizes in the orthorhombic system (space group P21/c), whereas sodium incorporation induces a phase transition to the tetragonal system (space group P42/nbc) [1].

Thermal stability

Head-to-head

Pure: stable to 42.84°C
Na-doped: 33.11°C / 25.11°C

Sodium doping reduces thermal stability by up to 17.7°C

TGA of gel-grown single crystals; orthorhombic vs. tetragonal phase

Evidence Dimension	Thermal stability (onset of decomposition/dehydration)
Target Compound Data	Pure copper tartrate trihydrate: stable up to 42.84°C
Comparator Or Baseline	(Cu)0.77(Na)0.23C4H4O6·3H2O: stable up to 33.11°C; (Cu)0.65(Na)0.35C4H4O6·H2O: stable up to 25.11°C
Quantified Difference	Pure copper tartrate is 9.73°C more stable than the 23% Na-doped variant and 17.73°C more stable than the 35% Na-doped variant
Conditions	Thermogravimetric analysis (TGA) of gel-grown single crystals

Why This Matters

The thermal instability induced by sodium doping necessitates strict purity control during procurement; even trace sodium contamination can significantly lower the compound's thermal processing window.

• [1] Quasim, I., et al. Single crystal growth and characterization of pure and sodium-modified copper tartrate. Journal of Crystal Growth. 310(24): 5357-5363 (2008). View Source

Tartrate Buffer vs. Acetate and HCl for Electrochemical Detection

In differential pulse anodic stripping voltammetry (DPASV) for copper(II) detection using an antimony film screen-printed carbon electrode, tartrate buffer provided superior performance compared to hydrochloric acid and acetate buffer media [1]. The tartrate buffer system achieved high sensitivity and good separation of copper and antimony stripping peaks, whereas the HCl and acetate buffer systems exhibited poorer peak resolution and lower sensitivity [1].

Buffer performance

Head-to-head

Tartrate buffer: reported higher sensitivity and improved Cu/Sb peak separation vs. acetate and HCl buffers

Supports DPASV sensor method development

Qualitative comparison reported; Sb film SPCE platform

Evidence Dimension	Voltammetric performance for Cu(II) detection (sensitivity and peak separation)
Target Compound Data	Tartrate buffer: high sensitivity, good separation of Cu and Sb stripping peaks
Comparator Or Baseline	Hydrochloric acid buffer and acetate buffer: lower sensitivity, poorer peak separation
Quantified Difference	Qualitative superiority reported; tartrate buffer selected as optimal medium for analytical method development
Conditions	Differential pulse anodic stripping voltammetry; in situ plated antimony film screen-printed carbon electrode

Why This Matters

The tartrate buffer system's superior peak resolution minimizes interference in multi-analyte detection scenarios, making copper(II) tartrate the preferred choice for formulating electrochemical sensors where co-existing metal ions are present.

• [1] Bobrowski, A., et al. Determination of Copper(II) Through Anodic Stripping Voltammetry in Tartrate Buffer Using an Antimony Film Screen-printed Carbon Electrode. Analytical Letters. 50(18): 2920-2936 (2017). DOI: 10.1080/00032719.2017.1322095 View Source

Li-Ion Anode: Copper Tartrate vs. Graphite

Copper tartrate, an inexpensive off-the-shelf metal-carboxylate, delivers a specific capacity of 744 mA h g⁻¹ when cycled at 50 mA g⁻¹ as an anode material for lithium-ion batteries [1]. This value significantly exceeds the theoretical capacity of conventional graphite anodes (372 mA h g⁻¹) [1]. Notably, copper tartrate exhibits an unusual capacity gain with cycling, a phenomenon not observed in standard intercalation anodes, and can be generated in situ via reaction between tartaric acid and the copper current collector, reducing inactive mass [1].

Anode capacity

Cross-study comparable

744 mA h g⁻¹ at 50 mA g⁻¹

Reported 2× specific capacity vs. graphite (372 mA h g⁻¹)

Unusual capacity gain with cycling observed; Li-ion half-cell

Evidence Dimension	Specific discharge capacity
Target Compound Data	Copper tartrate: 744 mA h g⁻¹ (at 50 mA g⁻¹ current density)
Comparator Or Baseline	Graphite (conventional lithium-ion battery anode): 372 mA h g⁻¹ theoretical capacity
Quantified Difference	Copper tartrate provides 2x (100% higher) specific capacity compared to graphite anodes
Conditions	Lithium-ion half-cell; cycled at 50 mA g⁻¹; coin cell configuration

Why This Matters

The 100% higher specific capacity compared to graphite enables significantly increased energy density per unit mass of active material, reducing battery weight or extending device runtime for procurement decisions in advanced energy storage applications.

• [1] Teusner, M., et al. Formulation and mechanism of copper tartrate – a novel anode material for lithium-ion batteries. Physical Chemistry Chemical Physics. 25: 21436-21447 (2023). DOI: 10.1039/d3cp02030d View Source

Copper(II) Tartrate Hydrate: Key Applications

Chiral CuO Films for Asymmetric Catalysis & Sensing

Procure copper(II) tartrate hydrate for the anodic electrodeposition of chiral CuO films with enantiomeric excess values up to 77% (L-tartrate) and 61% (D-tartrate), outperforming Cu(II)-amino acid complexes [1]. These chiral films serve as heterogeneous catalysts for asymmetric organic transformations or as sensing layers for enantioselective electrochemical detection of chiral pharmaceutical intermediates.

High-Capacity Li-Ion Battery Anode

Source copper(II) tartrate hydrate as a precursor for high-capacity lithium-ion battery anodes. The material delivers 744 mA h g⁻¹ specific capacity at 50 mA g⁻¹, doubling the capacity of conventional graphite anodes (372 mA h g⁻¹) [2]. The demonstrated in situ generation method using tartaric acid and copper current collector further reduces inactive mass and stabilizes cycling performance.

Tartrate Buffer Systems for Trace Metal Sensors

Utilize copper(II) tartrate hydrate to formulate tartrate buffer systems for differential pulse anodic stripping voltammetry. This buffer medium provides superior sensitivity and improved separation of copper and antimony stripping peaks compared to acetate and HCl buffers when using antimony film screen-printed carbon electrodes [3]. Essential for developing portable sensors for environmental monitoring of heavy metals in complex matrices.

Application

Selection Property

Validation Focus

Chiral CuO film electrodeposition

Enantiomeric excess capability

XRD pole figure enantiomer ratio verification

Li-ion battery anode research

Reported specific capacity vs. graphite

Cycling stability and capacity retention review

Trace metal sensor buffer systems

Stripping peak resolution and sensitivity

DPASV method development; multi-analyte interference control

• [1] Bohannan, E.W., et al. Enantiospecific electrodeposition of chiral CuO films on Cu(110) from aqueous Cu(II) tartrate and amino acid complexes. Electrochimica Acta. 53(1): 155-160 (2007). DOI: 10.1016/j.electacta.2007.01.003 View Source
• [2] Teusner, M., et al. Formulation and mechanism of copper tartrate – a novel anode material for lithium-ion batteries. Physical Chemistry Chemical Physics. 25: 21436-21447 (2023). DOI: 10.1039/d3cp02030d View Source
• [3] Bobrowski, A., et al. Determination of Copper(II) Through Anodic Stripping Voltammetry in Tartrate Buffer Using an Antimony Film Screen-printed Carbon Electrode. Analytical Letters. 50(18): 2920-2936 (2017). DOI: 10.1080/00032719.2017.1322095 View Source